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Compound of Interest

Compound Name: 5-Nitronicotinic acid

Cat. No.: B120788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed experimental protocol for the synthesis of 5-Nitronicotinic
acid, a valuable intermediate in pharmaceutical and chemical research. The described

methodology is based on the direct nitration of nicotinic acid using a mixed acid system of

concentrated nitric and sulfuric acids. This application note includes a step-by-step procedure,

a summary of quantitative data, and a visual representation of the experimental workflow to

ensure reproducibility and clarity for researchers in drug development and organic synthesis.

Introduction
5-Nitronicotinic acid is a key building block in the synthesis of various heterocyclic

compounds, including those with potential biological activity. Its structure, featuring both a

carboxylic acid and a nitro group on the pyridine ring, allows for diverse chemical modifications.

The protocol outlined below describes a standard and effective method for its preparation from

the readily available starting material, nicotinic acid.
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Parameter Value Reference

Molecular Formula C₆H₄N₂O₄ [1]

Molecular Weight 168.11 g/mol [1]

Appearance Light yellow to yellow solid [2]

Melting Point 171-173 °C

Purity (Typical) >95% [2]

Solubility
DMSO (Slightly), Methanol

(Slightly)

Experimental Protocol: Synthesis of 5-Nitronicotinic
Acid via Nitration
This protocol details the synthesis of 5-Nitronicotinic acid through the electrophilic nitration of

nicotinic acid.

Materials:

Nicotinic acid

Concentrated sulfuric acid (98%)

Concentrated nitric acid (70%)

Crushed ice

Distilled water

Sodium bicarbonate (for neutralization)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel
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Ice bath

Heating mantle with temperature controller

Büchner funnel and filter paper

pH paper

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

carefully add concentrated sulfuric acid.

Cooling: Place the flask in an ice bath and allow the sulfuric acid to cool to 0-5 °C with gentle

stirring.

Addition of Nicotinic Acid: Slowly and portion-wise, add nicotinic acid to the cold sulfuric acid.

Ensure the temperature is maintained below 10 °C during the addition. Stir the mixture until

all the nicotinic acid has dissolved.

Preparation of Nitrating Mixture: In a separate beaker, prepare the nitrating mixture by

carefully adding concentrated nitric acid to an equal volume of concentrated sulfuric acid.

Allow this mixture to cool.

Nitration: Slowly add the cold nitrating mixture to the solution of nicotinic acid in sulfuric acid

using a dropping funnel. The temperature of the reaction mixture should be strictly

maintained between 0-10 °C throughout the addition.

Reaction Progression: After the addition is complete, allow the reaction mixture to stir at a

controlled temperature (e.g., room temperature or slightly elevated, to be optimized based on

reaction monitoring) for several hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, carefully pour the reaction mixture onto a large

beaker filled with crushed ice with vigorous stirring. A precipitate of 5-Nitronicotinic acid
should form.
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Isolation: Isolate the solid product by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with copious amounts of cold distilled water until the

washings are neutral to pH paper. This step is crucial to remove any residual acid.

Drying: Dry the purified product under vacuum to obtain 5-Nitronicotinic acid as a solid.

Purification (Optional):

If further purification is required, the crude 5-Nitronicotinic acid can be recrystallized from a

suitable solvent system, such as an ethanol-water mixture.
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Experimental Workflow for the Synthesis of 5-Nitronicotinic Acid

Reaction
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(TLC)

Quench on Ice

Vacuum Filtration

Wash with Cold Water

Dry Under Vacuum

Characterization
(MP, NMR, IR)

End Product:
5-Nitronicotinic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Nitronicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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